Cas no 1003048-71-2 (3-(2-Bromo-5-fluorophenyl)propanoic Acid)

• Product Name: 3-(2-Bromo-5-fluorophenyl)propanoic Acid
• CAS No: 1003048-71-2
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• MDL: MFCD11036290
• CID: 1066689
• PubChem ID: 43523007
• Update Time: 2025-06-13

3-(2-Bromo-5-fluorophenyl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-fluorobenzenepropanoic acid
• 3-(2-bromo-5-fluorophenyl)propanoic acid
• 3-(2-Bromo-5-fluoro-phenyl)-propionic acid
• I01-8675
• QC-7908
• Benzenepropanoic acid, 2-broMo-5-fluoro-
• 3-(2-Bromo-5-fluorophenyl)propionic acid, 2-Bromo-5-fluorohydrocinnamic acid
• 1003048-71-2
• Z426022162
• DTXSID00656122
• AKOS009556162
• AS-64557
• MFCD11036290
• CS-0059798
• A897496
• SCHEMBL12261416
• 2-Bromo-5-fluorobenzenepropanoicacid
• EN300-101931
• 3-(2-Bromo-5-fluorophenyl)propanoic Acid

• MDL： MFCD11036290
• Inchi： 1S/C9H8BrFO2/c10-8-3-2-7(11)5-6(8)1-4-9(12)13/h2-3,5H,1,4H2,(H,12,13)
• InChI Key： CBKSPBGBNLIACD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1CCC(=O)O)F

Computed Properties

• Exact Mass: 245.96900
• Monoisotopic Mass: 245.96917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.606±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.44 g/l) (25 º C),
• PSA: 37.30000
• LogP: 2.60540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(2-Bromo-5-fluorophenyl)propanoic Acid

Professional Introduction to 3-(2-Bromo-5-fluorophenyl)propanoic Acid (CAS No. 1003048-71-2)

3-(2-Bromo-5-fluorophenyl)propanoic acid, with the chemical formula C₁₀H₈BrFO₂, is a significant compound in the field of pharmaceutical and chemical research. This compound, identified by its unique CAS number 1003048-71-2, has garnered attention due to its versatile applications in the synthesis of bioactive molecules. The presence of both bromine and fluorine substituents in its aromatic ring makes it a valuable intermediate in the development of novel therapeutic agents.

The structural features of 3-(2-Bromo-5-fluorophenyl)propanoic acid contribute to its reactivity and utility in organic synthesis. The bromo substituent at the 2-position and the fluorophenyl moiety at the 5-position introduce specific electronic and steric properties that can be exploited in designing molecules with enhanced binding affinity and selectivity. These characteristics are particularly relevant in the context of drug discovery, where precise molecular interactions are critical for therapeutic efficacy.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their ability to modulate metabolic stability and pharmacokinetic properties of drug candidates. The incorporation of fluorine atoms into pharmaceutical molecules often leads to improved bioavailability and reduced susceptibility to enzymatic degradation. Consequently, derivatives of 3-(2-Bromo-5-fluorophenyl)propanoic acid have been explored as building blocks for a variety of pharmacologically active compounds.

One notable application of this compound is in the synthesis of kinase inhibitors, which are widely used in the treatment of cancers and inflammatory diseases. The bromine atom in 3-(2-Bromo-5-fluorophenyl)propanoic acid can serve as a handle for further functionalization, allowing chemists to introduce additional pharmacophores that enhance target specificity. For instance, recent studies have demonstrated its utility in constructing inhibitors of tyrosine kinases, which play a crucial role in signal transduction pathways associated with various diseases.

The fluorine substituent also contributes to the overall properties of the compound, influencing both its electronic distribution and its interaction with biological targets. Fluorine atoms are known to exhibit strong electron-withdrawing effects, which can be leveraged to optimize the binding affinity of drug candidates. This has led to several research endeavors aimed at developing fluorinated analogs of existing drugs with improved therapeutic profiles.

Another area where 3-(2-Bromo-5-fluorophenyl)propanoic acid has shown promise is in the development of antimicrobial agents. The unique combination of substituents in this compound allows for the design of molecules that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies have indicated that derivatives of this compound exhibit promising activity against resistant strains of bacteria, highlighting its potential as a lead compound for novel antibiotics.

The synthesis of 3-(2-Bromo-5-fluorophenyl)propanoic acid involves multi-step organic transformations that highlight its synthetic versatility. Common synthetic routes include bromination and fluorination reactions on a phenyl ring followed by esterification or carboxylation to introduce the propionic acid moiety. These synthetic strategies not only showcase the compound's utility as an intermediate but also demonstrate the broader capabilities of modern organic chemistry in constructing complex molecular architectures.

In conclusion, 3-(2-Bromo-5-fluorophenyl)propanoic acid (CAS No. 1003048-71-2) is a multifaceted compound with significant implications in pharmaceutical research. Its structural features and reactivity make it a valuable tool for synthesizing bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. As research continues to uncover new applications for fluorinated aromatic compounds, compounds like this are likely to remain at the forefront of drug discovery efforts.